Gallium metal

• CAS No.: 7440-55-3
• Product Name: Gallium metal
• Molecular Formula: GaH3
• Molecular Weight: 72.75 g/mol
• IUPAC Name: gallane
• Standard InChI: InChI=1S/Ga.3H
• Standard InChIKey: GYHNNYVSQQEPJS-UHFFFAOYSA-N
• SMILES: [GaH3]
• Canonical SMILES: [GaH3]
• Boiling Point: Approx 2400 °C
• Colorform: Grayish metal, possesses a greenish-blue reflection or silver-like when molten; has a crystalline ortho-rhombic texture
• Density: 6.0947 @ 29.8 °C (liquid); 5.9037 @ 29.65 °C (solid)
• Melting Point: 29.78 °C
• Physical Description: Gallium is a silvery-white liquid at room temperature. Ingestion of this material may be toxic. It is corrosive to aluminum. If exposed to high temperatures, gallium may emit toxic fumes which may form a corrosive alkaline solution with water. It is soluble in most acids and alkalis. It is used as a semiconductor material.; OtherSolid; PelletsLargeCrystals
• Description: Gallium is an element with atomic symbol Ga, atomic number 31, and atomic weight 69.7. A rare silvery (usually trivalent) metallic element; brittle at low temperatures but liquid above room temperature; occurs in trace amounts in bauxite and zinc ores.; Gallium is a silvery-white liquid at room temperature. Ingestion of this material may be toxic. It is corrosive to aluminum. If exposed to high temperatures, gallium may emit toxic fumes which may form a corrosive alkaline solution with water. It is soluble in most acids and alkalis. It is used as a semiconductor material.; Gallium atom is a metallic element predicted as eka-aluminium by Mendeleev in 1870 and discovered by Paul-Emile Lecoq de Boisbaudran in 1875. Named in honour of France (Latin Gallia) and perhaps also from the Latin gallus cock, a translation of Lecoq.
• Solubility: Sol in acid, alkali; slightly sol in mercury
• Synonyms: Gallium
• Vapor Pressure: 1 Pa @ 1037 °C; 10 Pa @ 1175 °C; 100 Pa @ 1347 °C...
• PubChem Compound: 23983
• Last Modified: Dec 23 2021